Cas no 1240564-30-0 (1-heptyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-heptyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 1240564-30-0
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6101409
• PubChem ID: 50999760
• Update Time: 2025-07-22

1-heptyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-heptyl-5-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-heptyl-5-methyl-
• CS-0285000
• EN300-1108402
• 1240564-30-0

• Inchi： 1S/C11H21N3/c1-3-4-5-6-7-8-14-10(2)9-11(12)13-14/h9H,3-8H2,1-2H3,(H2,12,13)
• InChI Key： NRGAXEOSIBXUDC-UHFFFAOYSA-N
• SMILES： N1(CCCCCCC)C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 322.9±22.0 °C(Predicted)
• pka: 4.15±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-heptyl-5-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-heptyl-5-methyl-1H-pyrazol-3-amine (CAS No. 1240564-30-0): Properties, Applications, and Industry Insights

1-heptyl-5-methyl-1H-pyrazol-3-amine (CAS No. 1240564-30-0) is a specialized organic compound belonging to the pyrazole amine family. Its unique molecular structure, featuring a heptyl chain and a methyl group attached to a pyrazole core, makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. This compound's amine functionality and lipophilic properties contribute to its versatility in synthetic applications, particularly in the design of bioactive molecules.

In recent years, the demand for pyrazole derivatives has surged due to their wide-ranging biological activities. Researchers are actively exploring 1-heptyl-5-methyl-1H-pyrazol-3-amine as a potential building block for drug discovery, especially in areas such as anti-inflammatory agents and enzyme inhibitors. The compound's structural flexibility allows for modifications that can enhance target specificity, addressing current challenges in precision medicine. Its CAS No. 1240564-30-0 serves as a crucial identifier in chemical databases, facilitating global research collaboration.

The synthesis of 1-heptyl-5-methyl-1H-pyrazol-3-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques like HPLC and NMR spectroscopy are essential for quality verification. Industry professionals frequently search for "pyrazole amine synthesis methods" and "CAS 1240564-30-0 applications," reflecting growing interest in scalable production processes. Recent advancements in green chemistry have also prompted investigations into more sustainable preparation routes for this compound.

Beyond pharmaceuticals, 1-heptyl-5-methyl-1H-pyrazol-3-amine shows promise in material science applications. Its molecular structure suggests potential utility in polymer modification and surface coatings, where amine-containing compounds often serve as cross-linking agents or adhesion promoters. The heptyl side chain may impart desirable solubility characteristics in non-polar matrices, making it valuable for specialty material formulations. These diverse applications align with current market trends toward multifunctional additives.

Quality standards and regulatory compliance are critical considerations for handling CAS No. 1240564-30-0. Proper storage conditions typically involve protection from moisture and oxidation, with recommended temperatures below 25°C. Analytical certificates should accompany commercial samples, detailing parameters such as purity (often ≥95% by HPLC) and residual solvent content. These specifications are particularly important for researchers investigating "high purity pyrazole amines" for sensitive applications.

The future outlook for 1-heptyl-5-methyl-1H-pyrazol-3-amine appears promising, with patent literature revealing ongoing investigations into its derivatives. As computational chemistry and AI-assisted drug design advance, the compound's molecular scaffold may serve as a valuable template for virtual screening campaigns. Current research hotspots include its potential role in addressing antimicrobial resistance and developing novel small molecule therapeutics, reflecting broader industry priorities.

For researchers and industry professionals, understanding the structure-activity relationships of 1-heptyl-5-methyl-1H-pyrazol-3-amine is essential. The compound's logP value and hydrogen bonding capacity influence its pharmacokinetic properties, making these parameters frequent search terms among medicinal chemists. Collaborative studies between academic institutions and pharmaceutical companies continue to explore its full potential, contributing to the growing body of knowledge about pyrazole-based compounds in modern chemistry.